![molecular formula C17H17N3O3S2 B2662496 N-(2,5-dimethoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide CAS No. 876902-12-4](/img/structure/B2662496.png)
N-(2,5-dimethoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
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Description
N-(2,5-dimethoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H17N3O3S2 and its molecular weight is 375.46. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Antibacterial Agents
Compounds containing the N-(2,5-dimethoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide scaffold, such as those in the thieno[2,3-d]pyrimidine series, have been investigated for their potential as antitumor and antibacterial agents. These compounds have shown promise due to their ability to inhibit key enzymes and affect cell growth in various cancer cell lines. For instance, a study by Hafez and El-Gazzar (2017) reported the potent anticancer activity of 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives against human cancer cell lines (Hafez & El-Gazzar, 2017).
Enzyme Inhibition for Cancer Treatment
A key area of research has been the synthesis of compounds as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical for DNA synthesis and repair. These inhibitors are being explored as potential cancer therapies. For example, Gangjee et al. (2008) synthesized N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogs as potent dual inhibitors of human TS and DHFR (Gangjee et al., 2008).
Synthesis and Structural Analysis
Research has also focused on the synthesis and structural analysis of derivatives of this compound, which can contribute to the development of new drugs with improved efficacy and safety profiles. For example, the study by Subasri et al. (2016) on the crystal structures of related compounds contributes to understanding the molecular interactions and stability of these compounds (Subasri et al., 2016).
Antimicrobial Properties
These compounds have been explored for their antimicrobial properties as well. The synthesis and evaluation of new derivatives for antimicrobial activity, as discussed by Hossan et al. (2012), highlight the potential of these compounds in combating bacterial infections (Hossan et al., 2012).
Nonlinear Optical Properties
Additionally, the nonlinear optical properties of related compounds have been investigated, suggesting potential applications in photonic and electronic devices. Dhandapani et al. (2017) explored these properties in ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate, demonstrating the versatility of these compounds (Dhandapani et al., 2017).
Vascular-Targeting in Cancer Therapy
Some studies have looked into the use of these compounds as vascular-targeting agents in cancer therapy. Gold et al. (2020) synthesized and evaluated a series of thieno[2,3-d]pyrimidin-4(3H)-ones for their vascular-disrupting and anti-angiogenic activities, underscoring their potential in targeted cancer treatments (Gold et al., 2020).
Properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S2/c1-10-6-12-16(18-9-19-17(12)25-10)24-8-15(21)20-13-7-11(22-2)4-5-14(13)23-3/h4-7,9H,8H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZGQBUQPCBXVHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(S1)N=CN=C2SCC(=O)NC3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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